Cas no 104793-01-3 (6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 104793-01-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 3571404
• PubChem ID: 14476552
• Update Time: 2025-08-05

6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 6-acetyl-3,4-dihydro-1-methyl-
• 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• AKOS012396480
• EEA79301
• 892-650-4
• G60228
• EN300-116886
• CHEMBL4566176
• 104793-01-3
• 6-ACETYL-1-METHYL-3,4-DIHYDROQUINOLIN-2-ONE
• CS-0223870
• Z1089977008
• SCHEMBL10565741

• Inchi： 1S/C12H13NO2/c1-8(14)9-3-5-11-10(7-9)4-6-12(15)13(11)2/h3,5,7H,4,6H2,1-2H3
• InChI Key： BCUZEZZKMXBBCT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(C)=O)C=C2)CCC1=O

Computed Properties

• Exact Mass: 203.094628657Da
• Monoisotopic Mass: 203.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Additional information on 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one

6-Acetyl-1-Methyl-1,2,3,4-Tetrahydroquinolin-2-One: A Comprehensive Overview

The compound 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one, identified by the CAS number CAS No. 104793-01-3, is a significant molecule in the field of organic chemistry and pharmacology. This tetrahydroquinoline derivative has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one consists of a tetrahydroquinoline backbone with an acetyl group at the 6-position and a methyl group at the 1-position. This configuration imparts the molecule with distinct chemical properties and bioactivity. The compound's ability to interact with biological targets such as enzymes and receptors has been extensively studied in recent years.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 104793-01-3. Researchers have developed novel methodologies to construct the tetrahydroquinoline framework using catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for pharmacological studies.

In terms of biological activity, 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one has shown promising results in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, research has indicated its role in inhibiting certain kinases involved in cancer progression, suggesting its potential as an anticancer drug candidate.

The compound's pharmacokinetic properties have also been evaluated in recent studies. Research findings suggest that CAS No. 104793-01-3 exhibits moderate bioavailability and favorable pharmacokinetic profiles in animal models. These attributes make it a viable candidate for further preclinical testing and eventual clinical trials.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one with various protein targets. These studies have revealed key interactions that contribute to its bioactivity and selectivity.

In conclusion, 6-acetyl-1-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 104793-01-3) is a compelling molecule with diverse applications in drug discovery and development. Its unique chemical structure and promising biological activities continue to drive research efforts aimed at harnessing its therapeutic potential.